Cas no 666718-81-6 (Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester structure
666718-81-6 structure
Product Name:Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
CAS No:666718-81-6
MF:C10H21NO4
MW:219.27804350853
CID:964394
Update Time:2023-03-27

Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
    • Carbamic acid, N-[(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H21NO4/c1-5-14-7-8(6-12)11-9(13)15-10(2,3)4/h8,12H,5-7H2,1-4H3,(H,11,13)/t8-/m1/s1
    • InChI Key: RAOQXIVLJZKEOR-MRVPVSSYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@H](CO)COCC

Computed Properties

  • Exact Mass: 219.147
  • Monoisotopic Mass: 219.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8A^2
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